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Compound of Interest

2-(Chloromethyl)-1,3-oxazole-4-
Compound Name:

carbaldehyde
CAS No.: 154136-85-3
Cat. No.: B14278873

Get Quote

Executive Summary: The Bifunctional Linchpin

The 2-chloromethyl-4-formyloxazole scaffold represents a high-value "linchpin” intermediate in
modern heterocyclic synthesis. Its utility stems from its orthogonal electrophilicity: the C2-
chloromethyl group acts as a potent alkylating agent (susceptible to

displacement), while the C4-formyl group serves as a classic carbonyl electrophile (susceptible
to condensation, reduction, and oxidation).

This dual reactivity allows for the rapid construction of complex, fused heterocyclic systems
such as imidazo[2,1-bJoxazoles and oxazolo[5,4-d]pyrimidines, which are increasingly relevant
in oncology and antimicrobial research. This guide details the synthesis, physicochemical
properties, and derivatization protocols for this scaffold, centering on the commercially stable
precursor Methyl 2-(chloromethyl)oxazole-4-carboxylate (CAS: 208465-72-9).

Structural Analysis & Physicochemical Properties[1]

[2][3]
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Electronic Architecture

The oxazole ring is a

-excessive heteroaromatic system, but the introduction of electron-withdrawing groups at C2
(chloromethyl) and C4 (formyl/carboxyl) significantly alters its electronic profile.

e C2-Chloromethyl Center: The inductive effect of the oxazole nitrogen and oxygen renders
the exocyclic methylene carbon highly electrophilic. It is a "soft" electrophile, ideal for
reaction with thiols and secondary amines.

e C4-Formyl Center: Conjugated with the oxazole double bond, this carbonyl is less
electrophilic than a simple aliphatic aldehyde but highly reactive toward nitrogen
nucleophiles for Schiff base formation.

Key Physical Data (Predicted & Experimental)

Note: Data below refers to the stable methyl ester precursor, as the free aldehyde is often
generated in situ.

Methyl 2-

2-Chloromethyl-4-
Property (chloromethyl)oxazole-4-

formyloxazole (Aldehyde)
carboxylate

CAS Number 208465-72-9 Not widely listed (Transient)
Molecular Weight 175.57 g/mol 145.54 g/mol

Physical State Off-white to pale yellow solid Unstable oil / Solid (low MP)
Solubility DCM, EtOAc, DMSO, MeOH DCM, THF (anhydrous)

Stable at -20°C under

Stability Oxidation-prone; store < -20°C

Reactivity Class Alkylating Agent (Lachrymator)  Bifunctional Electrophile

Synthetic Pathways[2][4][5][6][7]

The most reliable route to 2-chloromethyl-4-formyloxazole derivatives is not direct synthesis,
but rather the controlled reduction of the corresponding ester. Direct cyclization to the aldehyde
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IS prone to side reactions due to the sensitivity of the formyl group.

Pathway Visualization (Graphviz)
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Figure 1: Synthetic workflow from amino acid precursors to the target aldehyde scaffold.

Experimental Protocols
Protocol A: Synthesis of the Core Ester

Rationale: This Hantzsch-type cyclization constructs the oxazole ring while installing the crucial
C2-chloromethyl group.

» Reagents: L-Serine methyl ester hydrochloride (1.0 eq), Chloroacetonitrile (1.2 eq),
Triethylamine (2.5 eq), DCM (Solvent).

e Procedure:

o

Suspend L-Serine methyl ester HCIl in DCM at 0°C.

[¢]

Add chloroacetonitrile followed by dropwise addition of triethylamine.

[¢]

Stir at room temperature for 16h (formation of the intermediate imidate).

o

Cyclization: Treat the intermediate with thionyl chloride (

) or phosphoryl chloride (

) to induce cyclodehydration.

o

Workup: Quench with sat.
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, extract with EtOAc. Purify via silica flash chromatography (Hexane/EtOAc gradient).

e Checkpoint: Confirm product via

-NMR (Singlet at
4.6-4.8 ppm for
; Singlet at

8.2-8.4 ppm for oxazole C5-H).

Protocol B: Controlled Reduction to 2-Chloromethyl-4-
formyloxazole

Rationale: DIBAL-H reduction at cryogenic temperatures prevents over-reduction to the
alcohol.

e Setup: Flame-dried 3-neck flask,

atmosphere.

e Reagents: Methyl 2-(chloromethyl)oxazole-4-carboxylate (1.0 eq), DIBAL-H (1.0 M in
toluene, 1.1 eq).

o Step-by-Step:
o Dissolve the ester in anhydrous Toluene/DCM (1:1) and cool to -78°C.
o Add DIBAL-H dropwise over 30 mins, maintaining temp < -70°C.

o Stir for 2 hours at -78°C. Monitor via TLC (aldehyde spot is usually less polar than alcohol
but more polar than ester).

o Quench: Add methanol (5 eq) at -78°C, followed by sat. Rochelle’s salt solution. Warm to
RT and stir vigorously for 1h (to break aluminum emulsions).

o Isolation: Extract with DCM, dry over

, and concentrate in vacuo.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14278873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Storage: Use immediately or store as a solution in benzene/DCM at -20°C.

Reactivity & Derivatization Strategies

The power of this scaffold lies in Divergent Synthesis. You can selectively manipulate one
functional group without affecting the other by choosing the correct pH and nucleophile
hardness.

Divergent Reaction Map (Graphviz)
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Figure 2: Divergent synthesis capabilities of the scaffold.

Mechanistic Insight: The "Self-Validating"” Cyclization

When reacting 2-chloromethyl-4-formyloxazole with a 1,2-diamine (e.g., ethylenediamine), the
reaction acts as a self-validating system for scaffold integrity.

o Step 1: The primary amine condenses with the C4-formyl group (fast, kinetic control) to form
an imine.

e Step 2: The second amine attacks the C2-chloromethyl group (intramolecular

)

e Result: Formation of a fused bicyclic ring. If the starting material is degraded (e.g.,
hydrolyzed C2-Cl), cyclization fails, providing an immediate visual/analytical "fail* signal.
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Safety & Handling

e Vesicant Warning: 2-chloromethyl oxazoles are alkylating agents similar to nitrogen
mustards. They are potential lachrymators and skin sensitizers.

» Containment: All weighing and reactions must be performed in a fume hood.

o Decontamination: Quench glassware and spills with dilute ammonia or 10% NaOH to
hydrolyze the alkyl chloride before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1.208465-72-9|Methyl 2-(chloromethyl)oxazole-4-carboxylate|BLD Pharm [bldpharm.com]
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 To cite this document: BenchChem. [Technical Guide: Properties and Reactivity of 2-
Chloromethyl-4-Formyloxazole Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14278873/docs#technical-guide-properties-and-
reactivity-of-2-chloromethyl-4-formyloxazole-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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